Cas no 2907-13-3 (2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate)
2-(4-Methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate is a pyrylium salt derivative with notable applications in photoredox catalysis and organic synthesis. Its strong electron-accepting properties make it effective as a photoinitiator or sensitizer in visible-light-driven reactions. The compound exhibits high stability under ambient conditions and demonstrates efficient light absorption in the visible spectrum, enabling its use in energy transfer processes. The tetrafluoroborate counterion enhances solubility in polar organic solvents while maintaining thermal stability. This compound is particularly useful in polymerization reactions, photochemical transformations, and as a precursor for synthesizing functionalized aromatic systems. Its well-defined redox properties contribute to its utility in mechanistic studies and advanced material development.
2907-13-3 structure
Product Name:2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate
CAS No:2907-13-3
MF:C24H19O2
MW:339.406466722488
CID:915348
PubChem ID:2735080
Update Time:2025-05-27
2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate
- 2,4-DIPHENYL-6-(4'-METHOXYPHENYL)PYRYLIUM TETRAFLUOROBORATE
- 2-(4-methoxy-phenyl)-4,6-diphenyl-pyranylium,tetrafluoroborate
- 2-(4-Methoxy-phenyl)-4,6-diphenyl-pyrylium,Tetrafluoroborat
- 2-(4-methoxy-phenyl)-4,6-diphenyl-pyrylium,tetrafluoroborate
- 2-(p-Methoxyphenyl)-4,6-diphenylpyrylium fluoborate.
- 2-(p-methoxyphenyl)-4,6-diphenyl-pyrylium tetrafluoroborate
- 2,4-DIPHENYL-(4'-METHOXYPHENYL)PYRYLIUM TETRAFLUOROBORATE
- 2,4-diphenyl-6-(4'-methoxyphenyl)pyrylium
- 2,4-Diphenyl-6-(4-methoxy-phenyl)-pyrylium
- 2907-13-3
- 2-(4-methoxyphenyl)-4,6-diphenylpyrylium
- 2-(4-Methoxyphenyl)-4,6-diphenylpyran-1-ium
- AKOS004912668
- 2-(4-METHOXYPHENYL)-4,6-DIPHENYLPYRANIUM
- AG-401/30829009
- SCHEMBL7913407
- DTXSID90951673
-
- Inchi: 1S/C24H19O2/c1-25-22-14-12-20(13-15-22)24-17-21(18-8-4-2-5-9-18)16-23(26-24)19-10-6-3-7-11-19/h2-17H,1H3/q+1
- InChI Key: OGIPOZUPFZCZIZ-UHFFFAOYSA-N
- SMILES: [O+]1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 426.14100
- Monoisotopic Mass: 339.138504845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 10.2Ų
Experimental Properties
- Color/Form: Orange crystalline powder
- Melting Point: 220-224 °C
- Flash Point: 110.8±15.0 °C
- PSA: 22.37000
- LogP: 7.87030
- Solubility: Slightly soluble in water
2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-20/21/22
- Safety Instruction: 36/37/39-26-22
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38; R20/21/22
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M350408-50mg |
2-(4-Methoxyphenyl)-4,6-Diphenylpyrylium Tetrafluoroborate |
2907-13-3 | 50mg |
$138.00 | 2023-05-17 | ||
| TRC | M350408-100mg |
2-(4-Methoxyphenyl)-4,6-Diphenylpyrylium Tetrafluoroborate |
2907-13-3 | 100mg |
$259.00 | 2023-05-17 | ||
| TRC | M350408-250mg |
2-(4-Methoxyphenyl)-4,6-Diphenylpyrylium Tetrafluoroborate |
2907-13-3 | 250mg |
$552.00 | 2023-05-17 | ||
| TRC | M350408-500mg |
2-(4-Methoxyphenyl)-4,6-Diphenylpyrylium Tetrafluoroborate |
2907-13-3 | 500mg |
$ 800.00 | 2023-09-06 |
2-(4-methoxyphenyl)-4,6-diphenylpyrylium tetrafluoroborate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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